Cas no 1413281-75-0 (Ethyl 2,4-dichloro-6-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2,4-dichloro-6-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1413281-75-0
• MF: C₉H₆Cl₂F₃NO₂
• MW: 288.050651073456
• MDL: MFCD29765598
• CID: 5466197
• PubChem ID: 71608086
• Update Time: 2025-09-28

Ethyl 2,4-dichloro-6-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,4-dichloro-6-(trifluoromethyl)pyridine-3-carboxylate
• Z2568728824
• 3-Pyridinecarboxylic acid, 2,4-dichloro-6-(trifluoromethyl)-, ethyl ester
• Ethyl 2,4-dichloro-6-(trifluoromethyl)nicotinate
• ETHYL 2,4-DICHL0R0-6- (TRIFLUOROMETHYL)NICOTINAT
• Ethyl 2,4-dichloro-6-(trifluoromethyl)pyridine-3-carboxylate

• MDL： MFCD29765598
• Inchi： 1S/C9H6Cl2F3NO2/c1-2-17-8(16)6-4(10)3-5(9(12,13)14)15-7(6)11/h3H,2H2,1H3
• InChI Key： ONXAJTMZYKDUGI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=NC(=C1C(=O)OCC)Cl

Computed Properties

• Exact Mass: 286.9727683 g/mol
• Monoisotopic Mass: 286.9727683 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2
• Molecular Weight: 288.05

Experimental Properties

• Density: 1.481±0.06 g/cm3(Predicted)
• Boiling Point: 269.2±40.0 °C(Predicted)
• pka: -5.71±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 2,4-dichloro-6-(trifluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 2,4-dichloro-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1413281-75-0)

Ethyl 2,4-dichloro-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1413281-75-0) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with chloro and trifluoromethyl groups, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's ethyl carboxylate moiety further enhances its reactivity, enabling diverse applications in modern synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 2,4-dichloro-6-(trifluoromethyl)pyridine-3-carboxylate has surged due to their role in developing novel crop protection agents and pharmaceutical intermediates. Researchers frequently search for "synthesis of trifluoromethyl pyridines" or "applications of ethyl carboxylate derivatives," reflecting the compound's relevance in cutting-edge science. Its CAS No. 1413281-75-0 serves as a critical identifier in patent literature and regulatory documentation.

The compound's structural versatility allows for selective modifications, addressing key challenges in drug discovery programs. For instance, the 2,4-dichloro substitution pattern enables regioselective reactions, while the trifluoromethyl group improves metabolic stability—a hot topic in medicinal chemistry forums. Discussions around "pyridine-based building blocks" often highlight this compound's role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) of lead molecules.

From an industrial perspective, Ethyl 2,4-dichloro-6-(trifluoromethyl)pyridine-3-carboxylate aligns with the growing trend toward sustainable fluorination methods. With environmental concerns driving searches for "green chemistry approaches to fluorinated compounds," this intermediate represents a balance between reactivity and synthetic efficiency. Its crystalline form (often referenced in "solid-state characterization of pyridine esters") facilitates purification and scale-up processes.

Analytical data for CAS 1413281-75-0 typically includes NMR (¹H/¹³C/¹⁹F), HPLC purity, and mass spectrometry results—information frequently sought in queries like "spectral data for trifluoromethyl pyridine carboxylates." The compound's thermal stability (a focus area in "high-temperature applications of heterocyclic compounds") makes it suitable for diverse reaction conditions.

In agrochemical contexts, derivatives of Ethyl 2,4-dichloro-6-(trifluoromethyl)pyridine-3-carboxylate contribute to next-generation pest control formulations. Search trends reveal interest in "mode of action of fluorinated pyridine pesticides" and "structure-activity relationships in crop science," underscoring its scientific importance. The electron-withdrawing trifluoromethyl group enhances binding affinity to biological targets—a principle explored in "rational design of bioactive molecules" studies.

Regulatory aspects of CAS 1413281-75-0 are often discussed under "REACH compliance for fluorinated intermediates." The compound's well-documented safety profile (evidenced by standard LD50 studies and ecotoxicity data) supports its global commercialization. Patent databases show increasing filings involving this pyridine carboxylate, particularly in "catalytic asymmetric synthesis" applications.

Future research directions may explore the compound's potential in material science, as suggested by emerging queries about "fluorinated heterocycles in organic electronics." Its lipophilicity parameters (logP) and hydrogen bonding capacity—frequent topics in "computational chemistry of pyridine derivatives"—offer additional avenues for innovation.